A 54556B
A 54556B
A-54556B is a natural acyldepsipeptide (ADEP) antibiotic isolated from the fermentation broth of S. hawaiiensis. Like the closely related ADEP, A-54556A (Item No. 15305), A-54556B is effective against Gram-positive bacteria, including penicillin-resistant S. aureus. A-54556B is also effective against many strains of anaerobic bacteria.
Brand Name:
Vulcanchem
CAS No.:
1629166-56-8
VCID:
VC0049720
InChI:
InChI=1S/C37H48N6O8/c1-5-6-7-8-12-19-31(44)39-27(22-26-15-10-9-11-16-26)33(46)40-28-23-51-37(50)30-18-14-21-43(30)34(47)24(2)38-32(45)25(3)41(4)36(49)29-17-13-20-42(29)35(28)48/h5-12,15-16,19,24-25,27-30H,13-14,17-18,20-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/b6-5+,8-7+,19-12+/t24-,25-,27-,28-,29-,30-/m0/s1
SMILES:
CC=CC=CC=CC(=O)NC(CC1=CC=CC=C1)C(=O)NC2COC(=O)C3CCCN3C(=O)C(NC(=O)C(N(C(=O)C4CCCN4C2=O)C)C)C
Molecular Formula:
C37H48N6O8
Molecular Weight:
704.8
A 54556B
CAS No.: 1629166-56-8
Reference Standards
VCID: VC0049720
Molecular Formula: C37H48N6O8
Molecular Weight: 704.8
CAS No. | 1629166-56-8 |
---|---|
Product Name | A 54556B |
Molecular Formula | C37H48N6O8 |
Molecular Weight | 704.8 |
IUPAC Name | (2E,4E,6E)-N-[(2S)-1-oxo-3-phenyl-1-[[(3S,7S,13S,16S,19S)-13,16,17-trimethyl-2,6,12,15,18-pentaoxo-5-oxa-1,11,14,17-tetrazatricyclo[17.3.0.07,11]docosan-3-yl]amino]propan-2-yl]octa-2,4,6-trienamide |
Standard InChI | InChI=1S/C37H48N6O8/c1-5-6-7-8-12-19-31(44)39-27(22-26-15-10-9-11-16-26)33(46)40-28-23-51-37(50)30-18-14-21-43(30)34(47)24(2)38-32(45)25(3)41(4)36(49)29-17-13-20-42(29)35(28)48/h5-12,15-16,19,24-25,27-30H,13-14,17-18,20-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/b6-5+,8-7+,19-12+/t24-,25-,27-,28-,29-,30-/m0/s1 |
Standard InChIKey | UMDXSUFDIAGURI-YTFXDNJKSA-N |
SMILES | CC=CC=CC=CC(=O)NC(CC1=CC=CC=C1)C(=O)NC2COC(=O)C3CCCN3C(=O)C(NC(=O)C(N(C(=O)C4CCCN4C2=O)C)C)C |
Appearance | Assay:≥95%A beige powder |
Description | A-54556B is a natural acyldepsipeptide (ADEP) antibiotic isolated from the fermentation broth of S. hawaiiensis. Like the closely related ADEP, A-54556A (Item No. 15305), A-54556B is effective against Gram-positive bacteria, including penicillin-resistant S. aureus. A-54556B is also effective against many strains of anaerobic bacteria. |
Synonyms | A 54556 factor B; A 54556B; Antibiotic A 54556B; N-[(2E,4E,6E)-1-Oxo-2,4,6-octatrien-1-yl]-L-phenylalanyl-L-seryl-L-prolyl-N-methyl-L-alanyl-L-alanyl-L-proline (6→2)-lactone |
PubChem Compound | 102079728 |
Last Modified | Nov 11 2021 |
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